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Properties of Usaramine Analytical Reference
Standard

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Usaramine

CAS No.: 15503-87-4

Cat. No.: S627611

The following table consolidates the key specifications for Usaramine reference standards from various

suppliers.
Property Details
CAS Number 15503-87-4 [1] [2] [3]

Molecular Formula C1sH25NOs [1] [2] [3]

Molecular Weight 351.4 g/mol [2] [3]

Purity >90.0% (HPLC) [1] / 295.0% (HPLC) [4] [2]
Form Solid, powder [1] [4]
Solubility Soluble in chloroform [1] [3]

Storage Conditions  Dry, freezer below -15°C to -20°C [1] [4] [2]
Hazard Statements H372: Causes damage to organs through prolonged or repeated exposure [1]

Synonyms trans-Retrorsine, Mucronatine [1] [4] [2]
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Application Notes for Usaramine Analysis

Usaramine is a pyrrolizidine alkaloid (PA) of significant interest in food safety and quality control for herbal

medicines. Here are its primary applications and associated methodologies.

Intended Applications

¢ Analysis of Phytotoxins: Usaramine is used as a primary reference standard for the qualitative and
guantitative analysis of pyrrolizidine alkaloids in various samples [4].

¢ Food Safety Monitoring: It is a compound of interest for monitoring and controlling Pyrrolizidine
Alkaloid (PA) content in honey, as the alkaloid can be present in honey made from the nectar of
Senecio plants [2].

¢ Quality Control of Herbal Products: Usaramine is used to identify and quantify toxic PAs in
traditional Chinese medicinal herbs like Herba Senecionis scandentis (Qianliguang) to ensure
consumer safety [3].

¢ Pharmaceutical Impurity Profiling: Usaramine-related products, including impurities, metabolites,
and stable isotope-labeled standards (e.g., Usaramine-d3), are used in drug development for
analytical method development, quality control, and regulatory submissions [5].

Safety and Handling Protocol

Usaramine is a toxic compound and requires careful handling.

e Hazard Classification: It is classified as having acute toxicity (Oral, Dermal, Inhalation) [4]. The
safety pictogram GHS08 and hazard statement H372 indicate that it causes damage to organs
through prolonged or repeated exposure [1].

¢ Precautionary Measures: When handling, one should use personal protective equipment, avoid
breathing dust/fume/gas, wash hands thoroughly after handling, and store under specific conditions
[1].

e Storage and Disposal: The substance must be stored locked up in a freezer (below -15°C) and kept
in its original container. Disposal should comply with local, state, and federal regulations [1].

General Analytical Protocol for PA Detection
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The search results do not contain a full step-by-step protocol for Usaramine analysis. However, based on a
cited research paper [3], the following general workflow for detecting PAs in plant material using High-
Performance Liquid Chromatography/Mass Spectrometry (HPLC/MS) can be inferred. You would need to

optimize the specific parameters for your own laboratory conditions.
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Workflow Steps:

e Sample Preparation:

o Material: The analyzed sample, such as the traditional Chinese herb Senecio scandens, is
prepared, often as an aqueous extract [3].
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o Standard Solution: A separate solution of the Usaramine reference standard of known
concentration is prepared, typically using chloroform or another suitable solvent as per its
solubility profile [1] [3].

e Analysis (HPLC/MS):

o The sample extract and standard solution are injected into the HPLC/MS system.
o Detection: Mass spectrometric analysis is performed in various scanning modes to identify and
characterize the pyrrolizidine alkaloids present [3].

e Data Analysis:

o The MS spectral data of the sample is compared against the data from the reference standard

for definitive identification [3].
o Quantification is achieved by comparing the peak areas or responses of the sample against the

calibrated reference standard.

Conclusion

Usaramine is a critical reference standard for monitoring a potent phytotoxin. The available data is excellent
for identifying the compound and setting up a quality control system. However, for a complete and ready-to-

use protocol, you may need to consult official pharmacopeial methods or more detailed scientific papers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b627611#usaramine-analytical-reference-standard-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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